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Compound of Interest

Compound Name: Palmitoyl Tetrapeptide-3

Cat. No.: B1574002

Audience: Researchers, scientists, and drug development professionals.
Introduction

Palmitoyl Tetrapeptide-3, also known as Rigin, is a synthetic peptide that has gained
prominence in the cosmetic industry for its anti-aging and anti-inflammatory properties.[1][2] It
Is composed of the four-amino acid sequence Glycine-Glutamine-Proline-Arginine (GQPR)
linked to a palmitic acid moiety.[1][2] This lipidation enhances its stability and penetration into
the skin.[1][2] Accurate quantification of Palmitoyl Tetrapeptide-3 in cosmetic formulations is
crucial for ensuring product efficacy, quality control, and regulatory compliance. This document
provides detailed protocols and methodologies for the quantification of this peptide, primarily
focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as a highly
sensitive and specific analytical technique.

Chemical Properties and Concentration in
Cosmetics

Understanding the chemical properties of Palmitoyl Tetrapeptide-3 is fundamental for
developing appropriate analytical methods.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1574002?utm_src=pdf-interest
https://www.benchchem.com/product/b1574002?utm_src=pdf-body
https://canadapeptide.com/palmitoyl-tetrapeptide-3-anti-aging-innovation-in-cosmetic-science/
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/palmitoyl-tetrapeptide-7-3-the-science-of-smoother-firmer-skin
https://canadapeptide.com/palmitoyl-tetrapeptide-3-anti-aging-innovation-in-cosmetic-science/
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/palmitoyl-tetrapeptide-7-3-the-science-of-smoother-firmer-skin
https://canadapeptide.com/palmitoyl-tetrapeptide-3-anti-aging-innovation-in-cosmetic-science/
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/palmitoyl-tetrapeptide-7-3-the-science-of-smoother-firmer-skin
https://www.benchchem.com/product/b1574002?utm_src=pdf-body
https://www.benchchem.com/product/b1574002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Synonyms Rigin, Palmitoyl Tetrapeptide-7  [1][3][4]
) ) Palm-Gly-GIn-Pro-Arg (Palm-
Amino Acid Sequence [5]1[6]
GQPR)

Molecular Formula C34H62N80O7 [5]
Molecular Weight 694.91 g/mol [31[5]
Typical Concentration in

) 0.01% to 2% (w/w) [1]
Cosmetics
Optimal pH in Formulation 5.0-6.5 [1]

Mechanism of Action and Signaling Pathway

Palmitoyl Tetrapeptide-3 is recognized for its ability to modulate inflammatory responses in

the skin, a key factor in the aging process.[1][2] It is known to reduce the secretion of

interleukin-6 (IL-6), a pro-inflammatory cytokine.[1][4] By suppressing IL-6, Palmitoyl

Tetrapeptide-3 helps to preserve the integrity of the extracellular matrix (ECM) by preventing

the degradation of collagen and elastin.[1]
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Signaling pathway of Palmitoyl Tetrapeptide-3.

Experimental Protocol: Quantification by LC-MS/MS

This protocol outlines a robust method for the quantification of Palmitoyl Tetrapeptide-3 in
cosmetic cream formulations using Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS). This technique offers high sensitivity and selectivity, which is essential for analyzing
complex cosmetic matrices.[7][8]

Materials and Reagents

» Palmitoyl Tetrapeptide-3 reference standard (>95% purity)
 Internal Standard (IS), e.g., Palmitoyl-Gly-His-Lys (Pal-GHK)[7]
o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Formic acid (FA), LC-MS grade

e Deionized water, 18.2 MQ-cm

e Cosmetic cream matrix (placebo and samples)

e Microcentrifuge tubes (1.5 mL)

o Syringe filters (0.22 um, PTFE)

Instrumentation

o High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass
spectrometer (e.g., Triple Quadrupole).

e Reversed-phase C8 or C18 analytical column (e.g., Hypersil BDS C8).[9]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b1574002#quantifying-palmitoyl-tetrapeptide-3-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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